N-(1-benzylpropyl)-3-fluorobenzamide

• IUPAC Name: 3-fluoro-N-(1-phenylbutan-2-yl)benzamide
• InChI: InChI=1S/C17H18FNO/c1-2-16(11-13-7-4-3-5-8-13)19-17(20)14-9-6-10-15(18)12-14/h3-10,12,16H,2,11H2,1H3,(H,19,20)
• InChI Key: LJXYTXMEROHGOQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC1=CC=CC=C1)NC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C17H18FNO
• Molecular Weight: 271.33 g/mol

Description

N-(1-benzylpropyl)-3-fluorobenzamide, also known as 3-FMC, is a research chemical that belongs to the phenethylamine class. It is a psychoactive substance that has been used in scientific research to study its mechanism of action and its effects on the human body. In

Mechanism of Action

The mechanism of action of N-(1-benzylpropyl)-3-fluorobenzamide is not fully understood, but it is believed to act as a releasing agent for dopamine and serotonin in the brain. This leads to an increase in the levels of these neurotransmitters, which can result in feelings of euphoria, increased energy, and heightened mood. It has also been found to have some affinity for the serotonin transporter, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(1-benzylpropyl)-3-fluorobenzamide are similar to other phenethylamine compounds. It has been found to increase heart rate, blood pressure, and body temperature. It also has the potential to cause vasoconstriction and bronchodilation. In addition, it has been found to have neurotoxic effects on dopamine and serotonin neurons in the brain, which may contribute to its potential for abuse.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-benzylpropyl)-3-fluorobenzamide in lab experiments is its ability to produce psychoactive effects similar to other phenethylamine compounds. This makes it a useful tool for studying the effects of these compounds on the human body. However, its potential for abuse and neurotoxic effects on dopamine and serotonin neurons are limitations that must be considered when using it in experiments.

Future Directions

There are several future directions for research on N-(1-benzylpropyl)-3-fluorobenzamide. One area of interest is its potential as a therapeutic agent for conditions such as depression and anxiety. Researchers are also interested in studying its effects on other neurotransmitter systems in the brain, such as the glutamate system. In addition, there is a need for further research on its potential for abuse and its neurotoxic effects on dopamine and serotonin neurons. Finally, there is a need for more research on the long-term effects of N-(1-benzylpropyl)-3-fluorobenzamide on the human body.

Scientific Research Applications

N-(1-benzylpropyl)-3-fluorobenzamide has been used in scientific research to study its effects on the human body. It has been found to have psychoactive effects similar to other phenethylamine compounds such as amphetamines and MDMA. Researchers have used N-(1-benzylpropyl)-3-fluorobenzamide to study its effects on the central nervous system, including its ability to increase dopamine and serotonin levels in the brain. It has also been used to study its effects on heart rate, blood pressure, and body temperature.